3-(Chloromethyl)-5-ethyl-1,2-oxazole
Overview
Description
3-(Chloromethyl)-5-ethyl-1,2-oxazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the oxazole family, which is a group of organic compounds that contain a five-membered ring with an oxygen and nitrogen atom. The synthesis method of 3-(Chloromethyl)-5-ethyl-1,2-oxazole, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in
Scientific Research Applications
- Heterogeneous catalysts exhibit reactivity, robustness, and recyclability. Researchers explore the use of 3-(chloromethyl)benzoic acid as a precursor for creating novel catalysts. These catalysts find applications in chemical transformations, such as hydrogenation, oxidation, and polymerization .
- Coumarins are versatile compounds with diverse biological activities. Researchers obtain 3-(chloromethyl) coumarins by treating Baylis-Hillman adducts with strong acid HCl. These derivatives can serve as starting points for developing new drugs, fluorescent probes, or antimicrobial agents .
Heterogeneous Catalysts
Coumarin Derivatives
Mechanism of Action
Target of Action
Similar compounds have been reported to target various enzymes and proteins involved in critical biological processes .
Mode of Action
Compounds with a chloromethyl group are known to participate in various chemical reactions, including suzuki–miyaura cross-coupling . This reaction involves the formation of carbon-carbon bonds, which could potentially alter the structure and function of the compound’s targets .
Biochemical Pathways
Similar compounds have been implicated in various biochemical pathways, including those involving the oxidation of reduced nicotinamide adenine dinucleotide .
Pharmacokinetics
The pharmacokinetics of 3-(Chloromethyl)-5-ethyl-1,2-oxazole have been studied in a rat model using high-pressure liquid chromatography diode array detector (HPLC-DAD) method . The absorption pattern of the compound was investigated with a single dose of 45 mg/kg body weight
Result of Action
Similar compounds have been reported to exhibit anti-inflammatory and analgesic activity through cyclooxygenase (cox)-inhibition .
Action Environment
The synthesis of similar compounds has been carried out under specific conditions, such as microwave irradiation exposure , which could potentially influence the compound’s action.
properties
IUPAC Name |
3-(chloromethyl)-5-ethyl-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNO/c1-2-6-3-5(4-7)8-9-6/h3H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VASRUENZDOTUKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NO1)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50558187 |
Source
|
| Record name | 3-(Chloromethyl)-5-ethyl-1,2-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50558187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-5-ethyl-1,2-oxazole | |
CAS RN |
122221-01-6 |
Source
|
| Record name | 3-(Chloromethyl)-5-ethyl-1,2-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50558187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(chloromethyl)-5-ethyl-1,2-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
